Cas no 1227587-24-7 (2-Chloro-3-(trifluoromethyl)isonicotinic acid)

• Product Name: 2-Chloro-3-(trifluoromethyl)isonicotinic acid
• CAS No: 1227587-24-7
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD16610711
• CID: 842079
• PubChem ID: 56973636
• Update Time: 2025-05-26

2-Chloro-3-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(trifluoromethyl)isonicotinic acid
• 2-chloro-3-(trifluoromethyl)pyridine-4-carboxylic acid
• 2-chloro-3-trifluoroMethylisonicotinic acid
• WT2022
• 4351AA
• AB71265
• FCH1344771
• SY045813
• AX8238203
• 2-CHLORO-3-(TRIFLUOROMETHYL)ISONICOTINICACID
• AS-47122
• DB-355547
• DTXSID40719942
• CS-0312905
• 1227587-24-7
• A890987
• AKOS016008059
• MFCD16610711
• 4-Pyridinecarboxylic acid, 2-chloro-3-(trifluoromethyl)-
• SCHEMBL15275295
• F12181
• DIPOFUPESWIQSO-UHFFFAOYSA-N

• MDL： MFCD16610711
• Inchi： 1S/C7H3ClF3NO2/c8-5-4(7(9,10)11)3(6(13)14)1-2-12-5/h1-2H,(H,13,14)
• InChI Key： DIPOFUPESWIQSO-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 224.98000
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.2

Experimental Properties

• PSA: 50.19000
• LogP: 2.45200

Additional information on 2-Chloro-3-(trifluoromethyl)isonicotinic acid

Introduction to 2-Chloro-3-(trifluoromethyl)isonicotinic acid (CAS No. 1227587-24-7)

2-Chloro-3-(trifluoromethyl)isonicotinic acid, with the CAS number 1227587-24-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent and a trifluoromethyl group, which contribute to its chemical stability and reactivity. The compound's potential applications span a wide range of areas, from the synthesis of novel pharmaceuticals to the development of advanced materials.

The molecular formula of 2-Chloro-3-(trifluoromethyl)isonicotinic acid is C₈H₄ClF₃N₂O₂, and its molecular weight is approximately 240.57 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and methanol. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and functionalizations.

In recent years, the study of 2-Chloro-3-(trifluoromethyl)isonicotinic acid has been driven by its potential as a building block for the synthesis of bioactive molecules. The chloro and trifluoromethyl groups provide multiple points of functionalization, allowing chemists to tailor the compound for specific applications. For instance, the introduction of these functional groups can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design.

The biological activity of 2-Chloro-3-(trifluoromethyl)isonicotinic acid has been explored in several studies. Research has shown that compounds derived from this scaffold exhibit potent activity against various targets, including enzymes, receptors, and ion channels. One notable application is in the development of inhibitors for kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in treating diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-3-(trifluoromethyl)isonicotinic acid as a key intermediate in the synthesis of a novel class of kinase inhibitors. The researchers demonstrated that these inhibitors exhibited high selectivity and potency against specific kinases, making them potential candidates for further preclinical evaluation. The study also emphasized the importance of the trifluoromethyl group in enhancing the pharmacological properties of the compounds.

Beyond its role in medicinal chemistry, 2-Chloro-3-(trifluoromethyl)isonicotinic acid has found applications in other areas of chemical research. For example, it has been used as a starting material for the synthesis of fluorinated polymers, which are known for their unique properties such as low surface energy and chemical resistance. These polymers have applications in coatings, adhesives, and electronic materials.

The synthetic routes to produce 2-Chloro-3-(trifluoromethyl)isonicotinic acid have been extensively studied. One common method involves the reaction of 3-trifluoromethylpyridine with chlorine gas or a chlorinating agent such as N-chlorosuccinimide (NCS). This reaction typically proceeds under controlled conditions to ensure high yields and purity. Alternative synthetic strategies have also been developed to improve efficiency and reduce environmental impact.

In conclusion, 2-Chloro-3-(trifluoromethyl)isonicotinic acid (CAS No. 1227587-24-7) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique structural features make it an attractive starting material for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern chemical research.